1-(2-furylmethyl)-4-(propylsulfonyl)piperazine oxalate

• IUPAC Name: 1-(furan-2-ylmethyl)-4-propylsulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C12H20N2O3S.C2H2O4/c1-2-10-18(15,16)14-7-5-13(6-8-14)11-12-4-3-9-17-12;3-1(4)2(5)6/h3-4,9H,2,5-8,10-11H2,1H3;(H,3,4)(H,5,6)
• InChI Key: IDVOWZHJODSESW-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCN(CC1)CC2=CC=CO2.C(=O)(C(=O)O)O
• Molecular Formula: C14H22N2O7S
• Molecular Weight: 362.40 g/mol

Description

1-(2-furylmethyl)-4-(propylsulfonyl)piperazine oxalate, commonly known as PFP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. PFP is a piperazine derivative that has been synthesized using different methods and has been extensively studied for its biological properties and mechanism of action.

Mechanism of Action

PFP acts as an antagonist of the NMDA receptor by binding to a site on the receptor that is distinct from the glutamate-binding site. PFP irreversibly binds to the receptor, resulting in a long-lasting blockade of its activity. This mechanism of action has been used to study the role of NMDA receptors in various physiological and pathological processes, such as synaptic plasticity, pain perception, and neurodegenerative diseases.
Biochemical and Physiological Effects:
PFP has been shown to have various biochemical and physiological effects. In addition to its role as an NMDA receptor antagonist, PFP has been shown to inhibit the activity of other ion channels, such as the voltage-gated potassium channel and the transient receptor potential channel. PFP has also been shown to have analgesic properties, as it can block the transmission of pain signals in the spinal cord. Additionally, PFP has been shown to have neuroprotective effects, as it can prevent the death of neurons in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using PFP in lab experiments is its selective and irreversible blockade of the NMDA receptor. This allows for the specific study of the role of NMDA receptors in various physiological and pathological processes. However, one of the limitations of using PFP is its potential toxicity, as it can cause cell death at high concentrations. Additionally, the irreversible nature of PFP binding to the NMDA receptor can make it difficult to study the recovery of receptor function after blockade.

Future Directions

For research on PFP include the development of more selective and less toxic NMDA receptor antagonists, the study of the role of NMDA receptors in neurological and psychiatric disorders, and the potential use of PFP as a therapeutic agent for neurodegenerative diseases.

Synthesis Methods

Several methods have been reported for the synthesis of PFP. One of the most commonly used methods involves the reaction of 2-(furan-2-ylmethyl)piperazine with propylsulfonyl chloride in the presence of a base, followed by the addition of oxalic acid to form the oxalate salt of PFP. The purity and yield of the synthesized compound can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

PFP has been extensively studied for its potential applications in various fields of science. One of the main applications of PFP is in the field of neuroscience, where it has been used as a tool to study the function and regulation of neurotransmitter receptors. PFP has been shown to selectively and irreversibly block the activity of the N-methyl-D-aspartate (NMDA) receptor, a subtype of glutamate receptor that plays a critical role in synaptic plasticity and learning and memory processes. PFP has also been used in the study of other ion channels, such as the voltage-gated potassium channel and the transient receptor potential channel.